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Compound of Interest

Compound Name: Cyclic di-UMP (sodium salt)

Cat. No.: B10823535

Get Quote

Abstract & Biological Context
Cyclic di-uridine monophosphate (c-di-UMP) is a pyrimidine-containing cyclic dinucleotide

(CDN) distinct from the ubiquitous purine-based second messengers like c-di-GMP and c-di-

AMP.[1] Primarily utilized as a negative control in STING pathway studies or as a specific

ligand in bacterial signaling research (e.g., Pseudomonas species), its accurate preparation is

critical for reproducible bioassays.[1]

This guide provides a rigorous, self-validating protocol for solubilizing c-di-UMP sodium salt.

Unlike simple gravimetric preparation, this protocol integrates spectrophotometric verification to

account for the hygroscopic nature of lyophilized nucleotide salts, ensuring the precise molarity

required for kinetic studies and cellular assays.

Physicochemical Properties & Materials
Before initiating the protocol, verify the compound specifications. The sodium salt form is

significantly more water-soluble than the free acid but requires careful handling to prevent

hydrolysis and accurate quantification.

Table 1: Key Chemical Data
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Property Specification Notes

Compound Name Cyclic di-UMP (Sodium Salt) Synonyms: c-di-UMP, c-UpUp

Formula C₁₈H₂₀N₄O₁₆P₂[1][2][3] · 2Na Disodium salt form

Molecular Weight ~656.3 g/mol

Note: Always check specific

batch CoA for exact MW

including

hydration/counterions.

Solubility Water (≥ 5 mM)
Highly soluble in pH 7.0 water.

[1]

Absorbance Max (λmax) 262 nm Primary QC wavelength.[1]

Extinction Coeff.[4][5][6][7][8]

(ε)
18,000 L[1][5]·mol⁻¹·cm⁻¹

At 262 nm in water (pH 7).[1]

[4][5]

Required Materials
Solvent: Nuclease-free water (molecular biology grade, pH 7.0 ± 0.2).[1] Avoid unbuffered

acidic water.

Filtration: 0.22 µm PES (Polyethersulfone) or PVDF syringe filters (Low protein binding).[1]

Vessels: LoBind® microcentrifuge tubes (to minimize sample loss).

Equipment: UV-Vis Spectrophotometer (NanoDrop or Cuvette-based), Vortex mixer,

Microcentrifuge.

Pre-Solubilization Strategy (The "Why")
Expert Insight: Relying solely on the weight of the lyophilized powder is the most common

source of error in nucleotide research. Lyophilized salts are hygroscopic and often contain

variable amounts of residual hydration water and excess sodium salts from the manufacturing

process.

The Error: A "1 mg" vial may contain only 800 µg of active nucleotide.
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The Solution: Dissolve the entire contents to a target concentration, then adjust based on UV

quantification (Beer-Lambert Law).[1] This makes the protocol self-validating.

Step-by-Step Dissolution Protocol
Phase A: Initial Reconstitution[1]

Centrifugation: Before opening, spin the vial at 10,000 x g for 2 minutes.

Reason: Lyophilized powder is electrostatic and often adheres to the cap. Opening without

spinning results in significant material loss.

Solvent Addition: Add Nuclease-free water to the vial to achieve a target theoretical

concentration of 1 mM.

Calculation: For 1 mg of c-di-UMP (MW ~656.3), add 1.52 mL of water.[1]

Tip: If the vial contains a very small amount (e.g., 100 µg), reduce volume to maintain at

least 0.5 mg/mL to ensure accuracy during UV measurement.[1]

Solubilization: Vortex moderately for 30 seconds. Pulse spin. Repeat if necessary.

Observation: The solution should be clear and colorless. If particulates persist, warm

slightly to 37°C for 2 minutes (rarely needed for sodium salt).[1]

Phase B: Quality Control & Quantification (Crucial Step)
Do not assume the concentration is 1 mM.[1] You must measure it.

Blanking: Blank the spectrophotometer with the same Nuclease-free water used for

dissolution.

Measurement: Measure Absorbance at 262 nm (A₂₆₂).

Dilution:[2][6] If using a standard cuvette (1 cm path), dilute 1:20 or 1:50 to get the reading

into the linear range (0.1 - 1.0 OD).[1] NanoDrop usually requires no dilution.

Calculation: Use the Beer-Lambert Law:
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[1][2]

: Concentration (Molar)[1][9]

: Absorbance at 262 nm[4][5]

: 18,000 L[5]·mol⁻¹·cm⁻¹[1][2][4][5][7][8]

: Path length (1 cm)

Phase C: Sterilization & Storage[1][3]
Filtration: Pass the solution through a 0.22 µm PES syringe filter into a sterile LoBind tube.

Warning:Do not autoclave. Cyclic dinucleotides can degrade under high heat/pressure.

Aliquoting: Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for >1 year) or -80°C (indefinite).

Workflow Visualization
The following diagram outlines the logical flow of the protocol, emphasizing the "Check &

Adjust" loop that ensures scientific integrity.
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Caption: Logical workflow for c-di-UMP dissolution. Yellow nodes indicate critical QC

checkpoints to prevent experimental error.

Troubleshooting & Optimization
Table 2: Common Issues and Solutions

Issue Probable Cause Corrective Action

Cloudy Solution Saturation or Impurities

Ensure water is pH 7.[1]0. If

concentration is >10 mM,

dilute to 1 mM. Warm to 37°C.

Low A₂₆₂ Reading
Material loss in cap or

hydration

Re-centrifuge original vial. Rely

on the measured

concentration, not the weight,

for downstream assays.

A₂₆₀ vs A₂₆₂ Incorrect Wavelength

c-di-UMP peaks at 262 nm.[1]

Measuring at 260 nm

introduces a minor error

(<5%), but 262 nm is precise.

[1]

Degradation Hydrolysis

Avoid acidic pH (< 5.0).[1]

Always use nuclease-free

water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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